tert-Butyl 3-[(2H-1,3-benzodioxol-5-ylmethyl)amino]-2-methylpropanoate

• IUPAC Name: tert-butyl 3-(1,3-benzodioxol-5-ylmethylamino)-2-methylpropanoate
• InChI: InChI=1S/C16H23NO4/c1-11(15(18)21-16(2,3)4)8-17-9-12-5-6-13-14(7-12)20-10-19-13/h5-7,11,17H,8-10H2,1-4H3
• InChI Key: GKKVXSVJILGWTC-UHFFFAOYSA-N
• Canonical SMILES: CC(CNCC1=CC2=C(C=C1)OCO2)C(=O)OC(C)(C)C
• Molecular Formula: C16H23NO4
• Molecular Weight: 293.36 g/mol

Description

Tert-Butyl 3-[(2H-1,3-benzodioxol-5-ylmethyl)amino]-2-methylpropanoate, also known as BMDP, is a psychoactive substance. It is used for pharmaceutical testing. The molecular formula is C16H23NO4 and the molecular weight is 293.36 g/mol.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a benzodioxol group attached to a tert-butyl group via a 3-amino-2-methylpropanoate linker. The exact structure can be determined using techniques such as FTIR-ATR, 1D and 2D NMR experiments, EIMS, and elemental analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 293.36 g/mol and a molecular formula of C16H23NO4. Further properties such as melting point, boiling point, and density can be determined through additional testing.

Scientific Research Applications

Chemical Synthesis and Applications

• The compound has been utilized in the synthesis of 3,6-dideoxy-3-amino-L-talose, showcasing its role in highly diastereoselective and stereodivergent dihydroxylations of acyclic allylic amines. This demonstrates its utility in the asymmetric synthesis of complex sugar derivatives (Csatayová et al., 2011).
• In the field of crystallography, it's involved in forming hydrogen-bonded chains and tetramolecular hydrogen-bonded aggregates, emphasizing its significance in the study of molecular interactions and structural chemistry (Abonía et al., 2007).
• The compound is used in the synthesis of rigid P-chiral phosphine ligands, indicating its importance in creating catalysts for asymmetric hydrogenation of functionalized alkenes. This is crucial for the production of chiral pharmaceutical ingredients (Imamoto et al., 2012).
• It plays a role in the synthesis of tert-butyl (5S,6R,2E, 7E)-5-[(tert-butyldimethylsilyl)oxy]-6-methyl-8-phenyl-2, 7-octadienoate, a component of cryptophycins, highlighting its use in the synthesis of potent cytotoxins for cancer therapy (Eggen et al., 2000).